ethyl 2-(6-bromo-2-oxoquinolin-1(2H)-yl)acetate

• Molecular Formula: C13H12BrNO3
• Molecular Weight: 310.14 g/mol
• IUPAC Name: ethyl 2-(6-bromo-2-oxoquinolin-1-yl)acetate
• InChI: InChI=1S/C13H12BrNO3/c1-2-18-13(17)8-15-11-5-4-10(14)7-9(11)3-6-12(15)16/h3-7H,2,8H2,1H3
• InChI Key: HLVGATYDUAMDCE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(C=CC1=O)C=C(C=C2)Br

Description

Ethyl 2-(6-bromo-2-oxoquinolin-1(2H)-yl)acetate is a useful research compound. Its molecular formula is C13H12BrNO3 and its molecular weight is 310.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Bromoquinolin-2(1H)-one (5.03 g, 22.5 mmol) was subjected to protocol K with ethyl bromoacetate instead of methyl bromoacetate to afford 6.96 g (100% yield) of ethyl 2-(6-bromo-2-oxoquinolin-1(2H)-yl)acetate as a white solid. Method [7] Retention time 4.79 min by HPLC (M+=310 and 312) and (M+Na=332 and 334). The acetate (318 mg, 1.03 mmol) was subjected to the protocol in Example 1.53.4 to afford 228 mg (83% yield) of 2-(6-bromo-2-oxoquinolin-1(2H)-yl)acetic acid as a white solid. Method [8] Retention time 4.79 min by HPLC (M+=282 and 282) and (M+Na=304 and 306).